Cas no 88408-86-0 (1-Butanol, 4-[(2-chlorophenyl)sulfonyl]-3-methyl-)

• Product Name: 1-Butanol, 4-[(2-chlorophenyl)sulfonyl]-3-methyl-
• CAS No: 88408-86-0
• MF: C₁₁H₁₅ClO₃S
• MW: 262.753001451492
• CID: 633833
• PubChem ID: 71317728
• Update Time: 2025-04-19

1-Butanol, 4-[(2-chlorophenyl)sulfonyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 4-[(2-chlorophenyl)sulfonyl]-3-methyl-
• 4-(2-chlorophenyl)sulfonyl-3-methylbutan-1-ol
• 4-(2-Chlorobenzene-1-sulfonyl)-3-methylbutan-1-ol
• DTXSID60747989
• 88408-86-0

• Inchi： 1S/C11H15ClO3S/c1-9(6-7-13)8-16(14,15)11-5-3-2-4-10(11)12/h2-5,9,13H,6-8H2,1H3
• InChI Key： KMSJNVGWMSNEQN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(CC(C)CCO)(=O)=O

Computed Properties

• Exact Mass: 262.0430432g/mol
• Monoisotopic Mass: 262.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.8Ų